Cas no 18677-44-6 (2,4-Dimethoxy-3-nitropyridine)

• Product Name: 2,4-Dimethoxy-3-nitropyridine
• CAS No: 18677-44-6
• MF: C₇H₈N₂O₄
• MW: 184.149421691895
• CID: 4905022
• Update Time: 2025-11-01

2,4-Dimethoxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-3-nitropyridine
• 2,4-Dimethoxy-3-nitropyridine

• Inchi： 1S/C7H8N2O4/c1-12-5-3-4-8-7(13-2)6(5)9(10)11/h3-4H,1-2H3
• InChI Key： VCQKGKKVBWEFGJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C=1[N+](=O)[O-])OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• XLogP3: 1
• Topological Polar Surface Area: 77.2

Additional information on 2,4-Dimethoxy-3-nitropyridine

2,4-Dimethoxy-3-nitropyridine: A Comprehensive Overview

The compound with CAS No. 18677-44-6, commonly referred to as 2,4-Dimethoxy-3-nitropyridine, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis methods, and recent advancements in its applications.

2,4-Dimethoxy-3-nitropyridine is a derivative of pyridine, a six-membered aromatic heterocyclic compound with one nitrogen atom. The molecule features two methoxy groups (-OCH₃) at the 2 and 4 positions and a nitro group (-NO₂) at the 3 position of the pyridine ring. This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it suitable for a wide range of chemical reactions and applications.

The synthesis of 2,4-Dimethoxy-3-nitropyridine typically involves multi-step organic reactions. One common approach is the nitration of 2,4-dimethoxypyridine using mixed acid (HNO₃/H₂SO₄) under controlled conditions. This method ensures selective nitration at the 3 position of the pyridine ring, yielding the desired product with high purity. Recent studies have explored alternative synthetic routes that utilize microwave-assisted synthesis or catalytic systems to enhance reaction efficiency and reduce environmental impact.

2,4-Dimethoxy-3-nitropyridine has found applications in various fields due to its versatile reactivity and functional groups. In pharmaceutical chemistry, this compound serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic effects. For instance, researchers have investigated its role in designing anti-inflammatory agents and anticancer drugs by exploiting its ability to form hydrogen bonds and engage in π-π interactions with biological targets.

In materials science, 2,4-Dimethoxy-3-nitropyridine has been utilized as a precursor for the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The nitro group acts as a coordinating ligand, enabling the formation of stable metal complexes with tailored properties for gas storage, catalysis, and sensing applications.

Recent advancements in green chemistry have also highlighted the potential of 2,4-Dimethoxy-3-nitropyridine in sustainable processes. For example, researchers have developed catalytic systems using this compound as a ligand to facilitate selective oxidation reactions under mild conditions. These developments align with global efforts to minimize environmental impact while maintaining high reaction efficiency.

In conclusion, 2,4-Dimethoxy-3-nitropyridine (CAS No. 18677-44-6) is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, pharmaceutical research, and materials science. As research continues to uncover new applications and optimize synthetic methods, this compound will undoubtedly play an increasingly important role in advancing modern chemistry.